Cas no 1249870-64-1 (6-fluoro-4-methyl-1H-indole-2-carboxylic acid)

• Product Name: 6-fluoro-4-methyl-1H-indole-2-carboxylic acid
• CAS No: 1249870-64-1
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 4581384
• PubChem ID: 54593966
• Update Time: 2024-03-01

6-fluoro-4-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD16686548
• Inchi： 1S/C10H8FNO2/c1-5-2-6(11)3-8-7(5)4-9(12-8)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： IUUOGPKUINKWJC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC(F)=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 193.054
• Monoisotopic Mass: 193.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 424.0±40.0 °C at 760 mmHg
• Flash Point: 210.2±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-fluoro-4-methyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives